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Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094

This guide provides essential safety, handling, and disposal protocols for 4-CHLORO-1-
BUTENE, tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for minimizing exposure and ensuring a safe laboratory
environment. 4-CHLORO-1-BUTENE is a highly flammable liquid and vapor that is harmful if
swallowed and may cause skin, eye, and respiratory irritation.[1][2][3][4]

Quantitative Safety Data

The following table summarizes key quantitative safety and physical properties of 4-CHLORO-
1-BUTENE.
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Property Value Source
Molecular Weight 90.55 g/mol [4]
Boiling Point 171 - 187°F / 77 - 86°C [4][5]
Density 0.886 g/cm3 at 77°F / 25°C [5]
Vapor Pressure 66.4 mm Hg [6]
Melting Point -189°F / -123°C [5]
Flash Point Data unavailable [7]

1.5% (proxy: 1,4-Dichloro-2-

Lower Explosive Limit (LEL)
butene)

[7]

4% (proxy: 1,4-Dichloro-2-

Upper Explosive Limit (UEL)
butene)

[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[2] The following equipment

must be worn when handling 4-CHLORO-1-BUTENE.
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Protection Category

Recommended PPE

Standards &
Specifications

Eye and Face Protection

Tightly fitting safety goggles
with side-shields. A face shield
is required when there is a

splash hazard.

Must conform to EN 166 (EU)
or be NIOSH (US) approved.

[2]

Skin and Body Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl
rubber are recommended).[2]
Flame-retardant, anti-static lab

coat or impervious clothing.[2]

[5]

Gloves must be inspected prior

to use.[2]

Respiratory Protection

Required when vapors or
aerosols are generated.[5]
Work should be conducted in a
well-ventilated area or

chemical fume hood.

Use NIOSH-approved

respirators.[2]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step protocol for the safe handling of 4-CHLORO-1-BUTENE.

Preparation and Engineering Controls

e Ventilation: Always handle 4-CHLORO-1-BUTENE inside a certified chemical fume hood to
prevent the accumulation of flammable and harmful vapors.[4]

e Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot

surfaces.[3][4] Use only explosion-proof electrical and lighting equipment.[4]

 Static Discharge: Ground and bond all containers and receiving equipment to prevent static

electricity discharge, which can ignite vapors.[3][8]

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[2]
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e Tools: Use only non-sparking tools for all operations, including opening containers and
transferring liquid.[4]

Handling and Use Protocol

o Don PPE: Before entering the work area, put on all required PPE as specified in the table
above.

o Chemical Transfer: When transferring the chemical, do so slowly to minimize splashing.

o Container Management: Keep the container tightly closed when not in use.[3] Store in a cool,
well-ventilated place away from incompatible materials like strong oxidizing agents.[3][8]

e Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][9] Wash hands, face,
and any exposed skin thoroughly after handling.[1][8]

Emergency Procedures

e Minor Spill Response:

o Evacuate non-essential personnel and eliminate all ignition sources.[8]

o

Wearing full PPE, contain the spill.

[¢]

Absorb the spilled material with an inert, non-combustible substance like vermiculite, sand,
or a commercial sorbent.[2][8]

[¢]

Using non-sparking tools, collect the absorbed material and place it into a designated,
leak-proof, and clearly labeled hazardous waste container.[2][7]

[¢]

Clean the affected area thoroughly.
o First Aid:

o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Do
NOT induce vomiting, as there is a risk of aspiration into the lungs.[3][5]
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o If on Skin or Hair: Take off immediately all contaminated clothing.[3][5] Rinse the affected
area with plenty of water and soap.[3][7]

o If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3]

o Ifin Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[8] Remove contact lenses if present and easy to do. Seek immediate medical
attention.[5][8]

Disposal Plan

Proper disposal is a critical final step in the safe handling of 4-CHLORO-1-BUTENE.

o Waste Segregation: All materials contaminated with the chemical, including used PPE,
absorbent materials from spills, and empty containers, must be treated as hazardous waste.

[2]

» Waste Collection: Collect all contaminated materials in a designated, leak-proof, and clearly
labeled hazardous waste container.[2] Do not mix with other waste streams.[5] Uncleaned
containers should be handled with the same precautions as the product itself.[5]

» Final Disposal: The disposal of this chemical waste must be conducted through a licensed
and approved hazardous waste disposal facility, in accordance with all local, state, and
federal regulations.[8]

Handling and Disposal Workflow
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Standard Operating Procedure

1. Preparation
(Fume Hood, Grounding, No Ignition Sources)

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Chemical Handling
(Transfer, Use)

4. Doff PPE & Hygiene
(Remove Safely, Wash Hands)

5. Waste Disposal
(Segregate, Label, Store)

If spill occurs

Contingency Plan

Spill or Exposure Event

Emergency Response
(First Aid, Spill Cleanup)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 4-CHLORO-1-BUTENE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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